Cas no 112393-66-5 (1-(hydroxymethyl)-1H-Pyrazole-4-carboxylic acid ethyl ester)
112393-66-5 structure
Product Name:1-(hydroxymethyl)-1H-Pyrazole-4-carboxylic acid ethyl ester
CAS No:112393-66-5
MF:C7H10N2O3
MW:170.165901660919
CID:1099272
PubChem ID:13761617
Update Time:2025-04-20
1-(hydroxymethyl)-1H-Pyrazole-4-carboxylic acid ethyl ester Chemical and Physical Properties
Names and Identifiers
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- 1-(hydroxymethyl)-1H-Pyrazole-4-carboxylic acid ethyl ester
- ethyl 1-(hydroxymethyl)pyrazole-4-carboxylate
- 112393-66-5
- Ethyl 1-(hydroxymethyl)-1H-pyrazole-4-carboxylate
- SCHEMBL7820903
- DTXSID70548702
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- Inchi: 1S/C7H10N2O3/c1-2-12-7(11)6-3-8-9(4-6)5-10/h3-4,10H,2,5H2,1H3
- InChI Key: WOHQFQZTNVHJQU-UHFFFAOYSA-N
- SMILES: O(CC)C(C1C=NN(CO)C=1)=O
Computed Properties
- Exact Mass: 170.06914219g/mol
- Monoisotopic Mass: 170.06914219g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 4
- Complexity: 163
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.2
- Topological Polar Surface Area: 64.4Ų
1-(hydroxymethyl)-1H-Pyrazole-4-carboxylic acid ethyl ester Related Literature
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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